1-[(1S,3R,6S,8R,11S,12S,14R,15R,16R)-6-(Dimethylamino)-14-hydroxy-12,16-dimethyl-7-methylidene-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]ethanone

• CAS RN: 3296-11-5
• Molecular Formula: C25H39NO2
• Molecular Weight: 385.6 g/mol
• IUPAC Name: 1-[(1S,3R,6S,8R,11S,12S,14R,15R,16R)-6-(dimethylamino)-14-hydroxy-12,16-dimethyl-7-methylidene-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]ethanone
• InChI: InChI=1S/C25H39NO2/c1-15-17-7-8-20-23(4)13-19(28)21(16(2)27)22(23,3)11-12-25(20)14-24(17,25)10-9-18(15)26(5)6/h17-21,28H,1,7-14H2,2-6H3/t17-,18-,19+,20-,21-,22+,23-,24+,25-/m0/s1
• InChI Key: GNRVDDAXIDKEFJ-VGAWZIALSA-N
• Isomeric SMILES: CC(=O)[C@H]1[C@@H](C[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@@H]5[C@]3(C4)CC[C@@H](C5=C)N(C)C)C)C)O
• SMILES: CC(=O)C1C(CC2(C1(CCC34C2CCC5C3(C4)CCC(C5=C)N(C)C)C)C)O
• synonyms: 3-(dimethylamino)-16-hydroxy-14-methyl-4-methylene-9,19-cyclo-5-pregnan-20-one; cyclomicrobuxine

Description

1-[(1S,3R,6S,8R,11S,12S,14R,15R,16R)-6-(Dimethylamino)-14-hydroxy-12,16-dimethyl-7-methylidene-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]ethanone is a natural product found in Buxus sempervirens and Buxus microphylla with data available.

Scientific Research Applications

Synthesis and Transformations

Compounds with complex cyclic structures similar to the one mentioned are often subjects of synthetic studies aiming to develop new methods or improve existing ones for the synthesis of cyclic and polycyclic compounds. For example, research by Grošelj et al. (2005) focuses on the synthesis and reductions of related compounds, exploring different reaction conditions and their outcomes on the structure and functionality of the synthesized molecules Grošelj et al., 2005.

Molecular Structure Analysis

Studies might also involve the determination of molecular structures of related compounds, such as the work by Carrondo et al. (1994), which determined the structure of a related compound using X-ray analysis. This type of research is crucial for understanding the three-dimensional arrangement of atoms in complex molecules and can have implications for their reactivity, physical properties, and potential applications Carrondo et al., 1994.

Reactivity and Functionalization

Research into the reactivity and functionalization of such complex molecules is also common. For instance, the study by Yates et al. (1982) on the functionalization of cedranoid sesquiterpenes could provide insights into how different functional groups can be introduced into complex cyclic structures, potentially altering their chemical properties or biological activity Yates et al., 1982.